Cas no 5510-99-6 (Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer)

Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer Properties

Names and Identifiers

• Di-sec-butylphenol
• 2,6-di(butan-2-yl)phenol
• 2,6-Di-sec-butylphenol
• 2,6-Di-sec-butylphenolneat
• Di-sec-butylphenol,mixed isomers
• EINECS 226-854-6
• PHENOL,2,6-DI-sec-BUTYL
• Phenol,2,6-di-sec-butyl- (6CI,7CI,8CI)
• 2,6-Di-sec-butyl-phenol
• PD161823
• DTXSID0044440
• 2,6-Di-sec-butylfenol
• PHENOL, 2,6-DI-sec-BUTYL-
• Q27269692
• NS00005314
• EC 226-854-6
• UNII-862GFQ832E
• Tox21_302075
• (-)-2,6-di-sec-butylphenol
• DTXCID8024440
• CAS-5510-99-6
• FT-0610723
• Phenol, 2,6-bis(1-methylpropyl)-
• CS-0453552
• NCGC00255992-01
• SCHEMBL202738
• 31291-60-8
• 862GFQ832E
• AKOS024286538
• 2,6-di-s-butyl-phenol
• BRN 2258305
• 5510-99-6
• CHEMBL416393
• 2,6-Di-sec-butylfenol [Czech]
• 4-06-00-03490 (Beilstein Handbook Reference)
• Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer
• +Expand

• MDL： MFCD00009330
• InChIKey： FHTGJZOULSYEOB-UHFFFAOYSA-N
• Inchi： 1S/C14H22O/c1-5-10(3)12-8-7-9-13(15)14(12)11(4)6-2/h7-11,15H,5-6H2,1-4H3
• SMILES： CCC(C)C1=C(C(=CC=C1)C(C)CC)O

Computed Properties

• Exact Mass: 206.16700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.167065321g/mol
• Heavy Atom Count: 15
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 4.41920
• PSA: 20.23000
• Refractive Index: 1.507-1.511
• Boiling Point: 255-260 ºC
• Melting Point: -42 ºC
• Vapor Pressure: <0.01 mm Hg ( 20 °C)
• Flash Point: 127 ºC
• Color/Form: Yellow transparent liquid
• Solubility: Not determined
• Density: 0.918

Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer Security Information

• RTECS：SK8225000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H225; H314; H335
• Warning Statement： P210; P233; P240; P241; P242; P243; P261; P264; P271; P280; P301+P330+P331; P303+P361+P353; P304+P340; P305+P351+P338; P310; P321; P363; P370+P378; P403+P233; P403+P235; P405; P501
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： R36/37/38
• Signal Word：Danger
• HazardClass：8

Di-sec-butylphenol, mixture of isomers, predom. 2,6-isomer Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%